Cas no 339018-24-5 (2-[4-(4-bromophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetic acid)

• Product Name: 2-[4-(4-bromophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetic acid
• CAS No: 339018-24-5
• MF: C₁₀H₈BrN₃O₃
• MW: 298.092821121216
• MDL: MFCD01316717
• CID: 4648526
• Update Time: 2025-10-20

2-[4-(4-bromophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetic acid, 4-(4-bromophenyl)-4,5-dihydro-5-oxo-
• 2-[4-(4-bromophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetic acid

• MDL： MFCD01316717
• Inchi： 1S/C10H8BrN3O3/c11-7-1-3-8(4-2-7)13-6-12-14(10(13)17)5-9(15)16/h1-4,6H,5H2,(H,15,16)
• InChI Key： XLBDNXPQWNHQNP-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C(=O)N(C2=CC=C(Br)C=C2)C=N1

Additional information on 2-[4-(4-bromophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetic acid

2-[4-(4-Bromophenyl)-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-1-Yl]Acetic Acid: A Comprehensive Overview

2-[4-(4-Bromophenyl)-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-1-Yl]Acetic Acid, commonly referred to by its CAS number 339018-24-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring system with a bromophenyl group and an acetic acid moiety. The triazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its stability and versatility in various chemical reactions. The presence of the bromophenyl group adds electronic complexity and potential for bioactivity, while the acetic acid moiety contributes to the compound's solubility and reactivity.

Recent studies have highlighted the potential of 2-[4-(4-Bromophenyl)-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-1-Yl]Acetic Acid in drug discovery and development. Researchers have explored its role as a building block in synthesizing bioactive molecules with applications in oncology and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-cancer activity by targeting specific kinases involved in tumor progression. The compound's ability to modulate these pathways makes it a promising candidate for further preclinical studies.

In terms of synthesis, 339018-24-5 can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. One notable approach involves the reaction of 4-bromophenylhydrazine with an appropriate carbonyl compound to form the triazole ring. This method has been optimized to achieve high yields and purity levels, ensuring its suitability for subsequent biological evaluations. The synthesis process also allows for functional group modifications, enabling researchers to explore a wide range of structural analogs with varying biological activities.

The structural features of this compound make it highly amenable to further chemical modifications. For example, the bromine atom on the phenyl ring can be replaced with other halogens or electron-donating groups to investigate their effects on bioactivity. Similarly, the acetic acid moiety can be substituted with other carboxylic acid derivatives to enhance solubility or target specific biological systems. These modifications not only expand the chemical diversity of the compound but also provide valuable insights into structure-activity relationships (SAR), which are critical for drug design.

From an analytical standpoint, the characterization of 339018-24-5 has been carried out using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have confirmed the compound's molecular structure and purity. Additionally, computational chemistry tools have been employed to predict its physicochemical properties and potential interactions with biological targets. Such computational studies have been instrumental in guiding experimental efforts and accelerating the discovery process.

In conclusion, 2-[4-(4-Bromophenyl)-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-1-Yl]Acetic Acid, or CAS number 339018-24_5, represents a valuable molecule with significant potential in pharmaceutical research. Its unique structure and versatile chemistry make it an ideal candidate for exploring novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.